Cas no 52856-54-9 (Benzoic acid,dihydroxy-, copper salt (9CI))

• Product Name: Benzoic acid,dihydroxy-, copper salt (9CI)
• CAS No: 52856-54-9
• MF: C₇H₅CuO₄
• MW: 216.658203840256
• CID: 368938
• PubChem ID: 112500438
• Update Time: 2025-04-19

Benzoic acid,dihydroxy-, copper salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,dihydroxy-, copper salt (9CI)
• copper dihydroxybenzoate
• copper,2-carboxy-6-hydroxyphenolate
• benzoate, 2,3-dihydroxy-, copper(2+) salt (1:1)
• copper(2+) bis(2,3-dihydroxybenzoate)
• 52856-54-9
• EINECS 258-224-1

• Inchi： 1S/C7H6O4.Cu/c8-5-3-1-2-4(6(5)9)7(10)11;/h1-3,8-9H,(H,10,11);/p-1
• InChI Key： YBGDZLOQBFOMHE-UHFFFAOYSA-M
• SMILES： [Cu].OC1=CC=CC(C(=O)O)=C1[O-]

Computed Properties

• Exact Mass: 368.9671
• Monoisotopic Mass: 215.948385
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 80.6

Experimental Properties

• Boiling Point: 362.5°Cat760mmHg
• Flash Point: 187.2°C
• PSA: 161.18